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Compound of Interest

Compound Name: Cupric hydroxide

Cat. No.: B174182

This guide provides an in-depth exploration of cupric hydroxide, focusing on its essential
chemical identifiers, detailed safety protocols, and handling procedures. Designed for
researchers, scientists, and professionals in drug development, this document synthesizes
critical data to ensure safe and effective laboratory use.

Core Identification and Properties

Cupric hydroxide, chemically designated as Copper(ll) hydroxide with the formula Cu(OH)z, is
a well-known inorganic compound. It typically appears as a pale greenish-blue or bluish-green
solid.[1] The definitive identifier for this compound is its CAS (Chemical Abstracts Service)
number.

CAS Number: 20427-59-2[2][3][4][5]

This unique numerical identifier is crucial for unambiguous identification in procurement, safety
data sheet (SDS) management, and regulatory compliance.

Key Physicochemical Properties:
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Property Value Source
Molecular Formula Cu(OH)2 [31[5]
Molar Mass 97.561 g/mol [1]
Appearance Blue or blue-green solid [1]
Density 3.368 g/cm? [1]
Metting Point Decomposes at 80 °C (176 °F; o
353 K)
Solubility in water Negligible [1]

While its solubility in water is low, it is soluble in ammonium hydroxide.[1] It's important to note
that some commercial forms sold as "stabilized" cupric hydroxide may be a mixture of
copper(ll) carbonate and hydroxide.[1]

Hazard Identification and Safety Profile

A thorough understanding of the hazards associated with cupric hydroxide is paramount for
safe handling in a laboratory setting. The following information is synthesized from various
Safety Data Sheets (SDS).

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6][7]
o Acute Toxicity, Inhalation (Category 3): Fatal if inhaled.[6][8]
e Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[6][3]

e Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[8]

e Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic
life with long-lasting effects.[6][7]

Visualization of Key Hazards:
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Preparation Handling Cleanup & Disposal

Click to download full resolution via product page

Caption: Step-by-step safe handling workflow for cupric hydroxide.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route

First-Aid Protocol

Source

Inhalation

Remove the victim to fresh air
and keep them at rest in a
position comfortable for
breathing. If not breathing,
provide artificial respiration.
Seek immediate medical

attention.

Skin Contact

Immediately wash the affected
area with soap and plenty of
water for at least 15 minutes
while removing contaminated
clothing. Seek medical

attention if irritation develops.

Eye Contact

Immediately rinse cautiously
with water for several minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing for at least 15
minutes. Seek immediate

medical attention.

Ingestion

Rinse mouth thoroughly with
water. Do NOT induce
vomiting. Call a physician or
poison control center

immediately.

Stability and Reactivity

Cupric hydroxide is generally stable under normal storage conditions. [LO]However, it is

important to be aware of the following:

» Conditions to Avoid: Incompatible materials, excess heat, and dust generation. [10]*

Incompatible Materials: Strong acids.
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e Hazardous Decomposition Products: Upon heating, it decomposes to form copper(ll) oxide
and water. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cupric Hydroxide: A Comprehensive Technical Guide
for Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174182#cupric-hydroxide-cas-number-and-safety-
data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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